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molecular formula C15H10N2O B1611404 10,11-Dihydro-10-oxo-5H-dibenz(b,f)azepine-5-carbonitrile CAS No. 78880-65-6

10,11-Dihydro-10-oxo-5H-dibenz(b,f)azepine-5-carbonitrile

Cat. No. B1611404
CAS RN: 78880-65-6
M. Wt: 234.25 g/mol
InChI Key: JUGKQCJQHACNBE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04559174

Procedure details

26.3 g (0.1 mole) of 5-cyano-10-nitro-5H-dibenz[b,f]azepine are suspended in a mixture of 265 ml of ethylene glycol monoethyl ether and 75 ml of concentrated hydrochloric acid. 40 g of iron powder are added in small portions at 40° in the course of 40 minutes and the temperature is maintained at 40° by external cooling. The mixture is stirred for a further 2 hours at room temperature, is then heated to 80°, the precipitated product dissolving again, and is filtered through a heated suction filter, which is subsequently washed with ethylene glycol monoethyl ether. The crystallisation which commences in the filtrate is completed by adding 200 ml of water. After cooling for one hour in an ice-bath, filtration is carried out followed by washing with a mixture of ethylene glycol monoethyl ether and water in a ratio of 1:1. 5-cyano-10-oxo-10,11-dihydro-5H-dibenz[b,f]azepine is obtained which is identified, by comparing the IR spectra, with material from Example 27.
Name
5-cyano-10-nitro-5H-dibenz[b,f]azepine
Quantity
26.3 g
Type
reactant
Reaction Step One
Name
ethylene glycol monoethyl ether
Quantity
265 mL
Type
reactant
Reaction Step One
Name
hydrochloric acid
Quantity
75 mL
Type
solvent
Reaction Step One
Name
iron
Quantity
40 g
Type
catalyst
Reaction Step Two
Name
5-cyano-10-oxo-10,11-dihydro-5H-dibenz[b,f]azepine

Identifiers

REACTION_CXSMILES
[C:1]([N:3]1[C:9]2[CH:10]=[CH:11][CH:12]=[CH:13][C:8]=2[C:7]([N+]([O-])=O)=[CH:6][C:5]2[CH:17]=[CH:18][CH:19]=[CH:20][C:4]1=2)#[N:2].C([O:23]CCO)C>Cl.[Fe]>[C:1]([N:3]1[C:9]2[CH:10]=[CH:11][CH:12]=[CH:13][C:8]=2[C:7](=[O:23])[CH2:6][C:5]2[CH:17]=[CH:18][CH:19]=[CH:20][C:4]1=2)#[N:2]

Inputs

Step One
Name
5-cyano-10-nitro-5H-dibenz[b,f]azepine
Quantity
26.3 g
Type
reactant
Smiles
C(#N)N1C2=C(C=C(C3=C1C=CC=C3)[N+](=O)[O-])C=CC=C2
Name
ethylene glycol monoethyl ether
Quantity
265 mL
Type
reactant
Smiles
C(C)OCCO
Name
hydrochloric acid
Quantity
75 mL
Type
solvent
Smiles
Cl
Step Two
Name
iron
Quantity
40 g
Type
catalyst
Smiles
[Fe]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The mixture is stirred for a further 2 hours at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
the temperature is maintained at 40° by external cooling
TEMPERATURE
Type
TEMPERATURE
Details
is then heated to 80°
DISSOLUTION
Type
DISSOLUTION
Details
the precipitated product dissolving again
FILTRATION
Type
FILTRATION
Details
is filtered through a heated suction
FILTRATION
Type
FILTRATION
Details
filter
WASH
Type
WASH
Details
which is subsequently washed with ethylene glycol monoethyl ether
CUSTOM
Type
CUSTOM
Details
The crystallisation which
ADDITION
Type
ADDITION
Details
by adding 200 ml of water
TEMPERATURE
Type
TEMPERATURE
Details
After cooling for one hour in an ice-bath
Duration
1 h
FILTRATION
Type
FILTRATION
Details
filtration
WASH
Type
WASH
Details
by washing with a mixture of ethylene glycol monoethyl ether and water in a ratio of 1:1

Outcomes

Product
Details
Reaction Time
 2 h
Name
5-cyano-10-oxo-10,11-dihydro-5H-dibenz[b,f]azepine
Type
product
Smiles
C(#N)N1C2=C(CC(C3=C1C=CC=C3)=O)C=CC=C2

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.